Cas no 1806537-46-1 (2,4-Dimethyl-3-methoxybenzoyl chloride)

• Product Name: 2,4-Dimethyl-3-methoxybenzoyl chloride
• CAS No: 1806537-46-1
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5000780
• Update Time: 2025-05-20

2,4-Dimethyl-3-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-methoxybenzoyl chloride

• Inchi： 1S/C10H11ClO2/c1-6-4-5-8(10(11)12)7(2)9(6)13-3/h4-5H,1-3H3
• InChI Key： BCXIYQPWUWRLHZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C)C(=C1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 2,4-Dimethyl-3-methoxybenzoyl chloride

2,4-Dimethyl-3-methoxybenzoyl Chloride: A Comprehensive Overview

The compound 2,4-Dimethyl-3-methoxybenzoyl chloride (CAS No. 1806537-46-1) is a significant molecule in the field of organic chemistry, particularly within the realm of aromatic compounds. This compound is characterized by its benzoyl chloride structure, which serves as a versatile platform for various chemical reactions and applications. The presence of methyl and methoxy substituents at specific positions on the benzene ring imparts unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Benzoyl chloride derivatives have long been recognized for their reactivity and versatility in organic synthesis. The 2,4-dimethyl-3-methoxy substitution pattern in this compound introduces a balance between electron-donating and electron-withdrawing groups, which can influence its reactivity in different chemical environments. Recent studies have highlighted the potential of such compounds in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals.

One of the most notable applications of 2,4-Dimethyl-3-methoxybenzoyl chloride is in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing complex molecular frameworks. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be used to synthesize novel inhibitors for kinase enzymes, which are critical targets in cancer therapy. The methyl and methoxy groups play a crucial role in modulating the pharmacokinetic properties of the resulting compounds.

In addition to its medicinal applications, 2,4-Dimethyl-3-methoxybenzoyl chloride has also found utility in materials science. Its ability to undergo nucleophilic acyl substitution reactions makes it an ideal precursor for generating functional polymers. A 2022 paper in *Polymer Chemistry* reported on the use of this compound to synthesize polyamides with enhanced thermal stability and mechanical properties. These materials hold promise for applications in high-performance textiles and aerospace engineering.

The synthesis of 2,4-Dimethyl-3-methoxybenzoyl chloride typically involves Friedel-Crafts acylation or other acylation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of solid acid catalysts has been shown to significantly reduce reaction times while improving yields. This development aligns with the growing emphasis on sustainable chemistry practices across various industries.

From a structural perspective, the benzoyl chloride moiety is highly reactive due to the electrophilic nature of the carbonyl carbon. The presence of electron-donating groups like methyl and methoxy further activates the molecule for nucleophilic attack. This reactivity makes it a valuable intermediate in organic synthesis workflows, particularly in the construction of heterocyclic compounds and complex natural product analogs.

Recent research has also delved into the stereochemical outcomes of reactions involving 2,4-Dimethyl-3-methoxybenzoyl chloride. A 2023 study published in *Organic Letters* investigated its use as a chiral auxiliary in asymmetric synthesis. The results demonstrated that this compound could facilitate enantioselective reactions with high efficiency, opening new avenues for the production of chiral pharmaceutical intermediates.

In terms of spectroscopic characterization, 2,4-Dimethyl-3-methoxybenzoyl chloride exhibits distinct absorption bands in UV-Vis spectroscopy due to its conjugated aromatic system. Its NMR spectra reveal characteristic signals corresponding to the methyl and methoxy groups, as well as the carbonyl carbon. These spectral features are invaluable for confirming the compound's identity and purity during analytical procedures.

The stability and shelf life of 2,4-Dimethyl-3-methoxybenzoyl chloride are critical considerations for its storage and handling. While it is stable under dry conditions, exposure to moisture can lead to hydrolysis, forming corresponding carboxylic acids. Therefore, proper storage practices are essential to maintain its reactivity and ensure consistent performance in chemical reactions.

Looking ahead, the continued exploration of 2,4-Dimethyl-3-methoxybenzoyl chloride is expected to yield further insights into its potential applications across diverse fields. Its unique combination of electronic properties and structural flexibility positions it as a valuable tool for advancing both fundamental research and industrial innovation.